1H-Pyrrolo[2,3-B]pyridine-3-carbonitrile, 4-chloro-1-(phenylsulfonyl)-

• CAS RN: 920965-86-2
• Molecular Formula: C14H8ClN3O2S
• Molecular Weight: 317.8 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-4-chloropyrrolo[2,3-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C14H8ClN3O2S/c15-12-6-7-17-14-13(12)10(8-16)9-18(14)21(19,20)11-4-2-1-3-5-11/h1-7,9H
• InChI Key: KACVWNPHKPVGLF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C(C=CN=C32)Cl)C#N

Description

1H-Pyrrolo[2,3-B]pyridine-3-carbonitrile, 4-chloro-1-(phenylsulfonyl)- is a useful research compound. Its molecular formula is C14H8ClN3O2S and its molecular weight is 317.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the solution of 3-bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine in 1,3-dimethyl-2-imidazolidinone was added Zn(CN)2 and tetrakis(triphenylphosphine)palladium(0) at ambient temperature. This was stirred at 140° C. for 1.5 hours. The reaction was cooled and was added water, extracted with EtOAc. The organic layer was washed with brine and was dried over MgSO4 and evaporated. Resultings were purified by silica gel column chromatography to afford 4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile as white powder.